Cas no 1262991-52-5 (tert-butyl (3,6,9,12,15,18-hexaoxahenicos-20-yn-1-yl)carbamate)

• Product Name: tert-butyl (3,6,9,12,15,18-hexaoxahenicos-20-yn-1-yl)carbamate
• CAS No: 1262991-52-5
• MF: C₂₀H₃₇NO₈
• MW: 419.52
• MDL: MFCD30536151
• CID: 3045742
• PubChem ID: 126480486
• Update Time: 2024-11-04

tert-butyl (3,6,9,12,15,18-hexaoxahenicos-20-yn-1-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• t-Boc-N-Amido-PEG6-propargyl
• Boc-NH-PEG6-propargyl
• tert-butyl N-[2-[2-[2-[2-[2-(2-prop-2-ynoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethyl]carbamate
• CID 126480486
• Propargyl-PEG6-NHBoc
• 5,8,11,14,17,20-Hexaoxa-2-azatricos-22-ynoic acid, 1,1-dimethylethyl ester
• Propargyl-PEG7-Boc Amine
• Propargyl-PEG6-NHBoc/5,8,11,14,17,20-Hexaoxa-2-azatricos-22-ynoic acid, 1,1-dimethylethyl ester
• tert-butyl N-(3,6,9,12,15,18-hexaoxahenicos-20-yn-1-yl)carbamate
• C70748
• CS-0115224
• DA-78248
• AKOS040741436
• BP-23460
• AS-78278
• 1262991-52-5
• tert-butyl (3,6,9,12,15,18-hexaoxahenicos-20-yn-1-yl)carbamate
• R01-0156
• HY-140881

• MDL： MFCD30536151
• Inchi： 1S/C20H37NO8/c1-5-7-23-9-11-25-13-15-27-17-18-28-16-14-26-12-10-24-8-6-21-19(22)29-20(2,3)4/h1H,6-18H2,2-4H3,(H,21,22)
• InChI Key： DQBRWZSCEDQMRF-UHFFFAOYSA-N
• SMILES： O(C(NCCOCCOCCOCCOCCOCCOCC#C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 419.25191714 g/mol
• Monoisotopic Mass: 419.25191714 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 21
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 93.7
• Molecular Weight: 419.5

Experimental Properties

• Color/Form: Solid powder
• Solubility: Soluble in DMSO, DCM, DMF

tert-butyl (3,6,9,12,15,18-hexaoxahenicos-20-yn-1-yl)carbamate Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).